Cas no 1428360-36-4 (N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-1-methyl-1H-imidazole-4-sulfonamide)

• Product Name: N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-1-methyl-1H-imidazole-4-sulfonamide
• CAS No: 1428360-36-4
• MF: C₂₀H₂₀N₄O₃S
• MW: 396.462802886963
• CID: 6527919
• PubChem ID: 71806074
• Update Time: 2025-09-23

N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-1-methyl-1H-imidazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-1-methyl-1H-imidazole-4-sulfonamide
• 1428360-36-4
• AKOS024558816
• F6436-0060
• N-(1-BENZOYL-3,4-DIHYDRO-2H-QUINOLIN-6-YL)-1-METHYLIMIDAZOLE-4-SULFONAMIDE

• Inchi： 1S/C20H20N4O3S/c1-23-13-19(21-14-23)28(26,27)22-17-9-10-18-16(12-17)8-5-11-24(18)20(25)15-6-3-2-4-7-15/h2-4,6-7,9-10,12-14,22H,5,8,11H2,1H3
• InChI Key： RMCNSYJSSLCUSU-UHFFFAOYSA-N
• SMILES： S(C1=CN(C)C=N1)(NC1C=CC2=C(C=1)CCCN2C(C1C=CC=CC=1)=O)(=O)=O

Computed Properties

• Exact Mass: 396.12561169g/mol
• Monoisotopic Mass: 396.12561169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 659
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 92.7Ų

Additional information on N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-1-methyl-1H-imidazole-4-sulfonamide

Comprehensive Overview of N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-1-methyl-1H-imidazole-4-sulfonamide (CAS No. 1428360-36-4)

The compound N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-1-methyl-1H-imidazole-4-sulfonamide, identified by its CAS No. 1428360-36-4, is a sophisticated sulfonamide derivative that has garnered significant attention in pharmaceutical and biochemical research. This molecule combines a tetrahydroquinoline scaffold with a benzoyl group and a methylimidazole sulfonamide moiety, making it a versatile candidate for various applications. Researchers are particularly interested in its potential as a modulator of enzymatic activity, given the structural similarities to known bioactive compounds.

In recent years, the demand for novel sulfonamide-based compounds like N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-1-methyl-1H-imidazole-4-sulfonamide has surged due to their relevance in drug discovery. The tetrahydroquinoline core is a privileged structure in medicinal chemistry, often associated with anti-inflammatory and anticancer properties. Meanwhile, the imidazole sulfonamide group is known for its role in targeting carbonic anhydrases and other metalloenzymes. This dual functionality positions the compound as a promising lead for therapeutic development.

One of the most frequently searched questions in scientific databases is: "What are the applications of sulfonamide derivatives in modern medicine?" This compound exemplifies the answer, as its unique structure allows for interactions with multiple biological targets. For instance, its benzoyl group may enhance binding affinity to protein receptors, while the methylimidazole component could improve metabolic stability. Such features are critical for optimizing pharmacokinetic profiles in drug candidates.

Another hot topic in the research community is the "role of heterocyclic compounds in neurodegenerative diseases." While N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-1-methyl-1H-imidazole-4-sulfonamide has not yet been extensively studied in this context, its structural motifs suggest potential applications in modulating neuroinflammatory pathways. The tetrahydroquinoline framework, in particular, has been linked to neuroprotective effects in preclinical studies.

From a synthetic chemistry perspective, the compound's CAS No. 1428360-36-4 serves as a unique identifier for researchers seeking to explore its properties. The integration of a sulfonamide group with a methylimidazole ring offers opportunities for further derivatization, enabling the creation of libraries for high-throughput screening. This aligns with the growing trend of "fragment-based drug design," where small molecular fragments are optimized for specific biological targets.

Environmental and regulatory considerations are also paramount when discussing such compounds. Although N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-1-methyl-1H-imidazole-4-sulfonamide is not classified as hazardous, its synthesis and handling require adherence to standard laboratory safety protocols. Researchers often inquire about "green chemistry approaches for sulfonamide synthesis," reflecting the industry's shift toward sustainable practices. Innovations in catalytic methods and solvent selection could further enhance the compound's accessibility for academic and industrial use.

In summary, N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-1-methyl-1H-imidazole-4-sulfonamide (CAS No. 1428360-36-4) represents a compelling case study in the intersection of medicinal chemistry and drug development. Its multifaceted structure, combined with the therapeutic potential of its tetrahydroquinoline and imidazole sulfonamide components, makes it a valuable subject for ongoing research. As the scientific community continues to explore its applications, this compound may well emerge as a cornerstone in the design of next-generation therapeutics.